Cas no 85392-26-3 (Benzoic acid,4-hydroxy-, (3-chlorophenyl)methyl ester)
85392-26-3 structure
Product Name:Benzoic acid,4-hydroxy-, (3-chlorophenyl)methyl ester
CAS No:85392-26-3
MF:C14H11ClO3
MW:262.688343286514
CID:729322
PubChem ID:2402551
Update Time:2025-04-19
Benzoic acid,4-hydroxy-, (3-chlorophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-hydroxy-, (3-chlorophenyl)methyl ester
- (3-chlorophenyl)methyl 4-hydroxybenzoate
-
- Inchi: 1S/C14H11ClO3/c15-12-3-1-2-10(8-12)9-18-14(17)11-4-6-13(16)7-5-11/h1-8,16H,9H2
- InChI Key: XHTLNOREYRWMPY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)COC(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 262.0396719g/mol
- Monoisotopic Mass: 262.0396719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 46.5Ų
Benzoic acid,4-hydroxy-, (3-chlorophenyl)methyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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